Cas no 2954-68-9 (Ethyl 4-(4-methoxy-3-methylphenyl)-4-oxobutanoate)
Ethyl 4-(4-methoxy-3-methylphenyl)-4-oxobutanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-(4-methoxy-3-methylphenyl)-4-oxobutanoate
- AKOS011412086
- 3-<
- 4-Methoxy-3-methyl-benzoyl>
- -propionsaeure-aethylester
- KB-201738
- CTK4G3470
- SureCN6085421
- 4-(4-methoxy-3-methylphenyl)-4-oxo-butyric acid ethyl ester
- AG-E-96280
- AKOS011412086; 3-< 4-Methoxy-3-methyl-benzoyl> -propionsaeure-aethylester; KB-201738; CTK4G3470; SureCN6085421; 4-(4-methoxy-3-methylphenyl)-4-oxo-butyric acid ethyl ester; AG-E-96280;
- MFCD09801995
- NXMOOZMLRAMUMN-UHFFFAOYSA-N
- Benzenebutanoic acid, 4-methoxy-3-methyl-gamma-oxo-, ethyl ester
- 2954-68-9
- SCHEMBL6085421
- DTXSID90440411
- CAA95468
- ETHYL4-(4-METHOXY-3-METHYLPHENYL)-4-OXOBUTANOATE
-
- MDL: MFCD09801995
- Inchi: 1S/C14H18O4/c1-4-18-14(16)8-6-12(15)11-5-7-13(17-3)10(2)9-11/h5,7,9H,4,6,8H2,1-3H3
- InChI Key: NXMOOZMLRAMUMN-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1C)C(CCC(=O)OCC)=O
Computed Properties
- Exact Mass: 250.12054
- Monoisotopic Mass: 250.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Ethyl 4-(4-methoxy-3-methylphenyl)-4-oxobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 208211-5g |
Ethyl 4-(4-Methoxy-3-methylphenyl)-4-oxobutanoate |
2954-68-9 | 97% | 5g |
£1447.00 | 2022-03-01 | |
| TRC | E926455-1mg |
Ethyl 4-(4-methoxy-3-methylphenyl)-4-oxobutanoate |
2954-68-9 | 1mg |
$190.00 | 2023-05-18 | ||
| TRC | E926455-10mg |
Ethyl 4-(4-methoxy-3-methylphenyl)-4-oxobutanoate |
2954-68-9 | 10mg |
$1499.00 | 2023-05-18 | ||
| abcr | AB368199-1 g |
Ethyl 4-(4-Methoxy-3-methylphenyl)-4-oxobutanoate, 97%; . |
2954-68-9 | 97% | 1g |
€633.40 | 2023-04-26 | |
| abcr | AB368199-2 g |
Ethyl 4-(4-Methoxy-3-methylphenyl)-4-oxobutanoate, 97%; . |
2954-68-9 | 97% | 2g |
€1047.40 | 2023-04-26 | |
| Fluorochem | 208211-1g |
Ethyl 4-(4-Methoxy-3-methylphenyl)-4-oxobutanoate |
2954-68-9 | 97% | 1g |
£352.00 | 2022-03-01 | |
| Fluorochem | 208211-2g |
Ethyl 4-(4-Methoxy-3-methylphenyl)-4-oxobutanoate |
2954-68-9 | 97% | 2g |
£613.00 | 2022-03-01 | |
| abcr | AB368199-1g |
Ethyl 4-(4-Methoxy-3-methylphenyl)-4-oxobutanoate, 97%; . |
2954-68-9 | 97% | 1g |
€633.40 | 2025-02-21 | |
| abcr | AB368199-2g |
Ethyl 4-(4-Methoxy-3-methylphenyl)-4-oxobutanoate, 97%; . |
2954-68-9 | 97% | 2g |
€1047.40 | 2025-02-21 | |
| abcr | AB368199-5g |
Ethyl 4-(4-Methoxy-3-methylphenyl)-4-oxobutanoate, 97%; . |
2954-68-9 | 97% | 5g |
€2356.60 | 2025-02-21 |
Ethyl 4-(4-methoxy-3-methylphenyl)-4-oxobutanoate Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on Ethyl 4-(4-methoxy-3-methylphenyl)-4-oxobutanoate
Ethyl 4-(4-methoxy-3-methylphenyl)-4-oxobutanoate (CAS No. 2954-68-9): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research
Ethyl 4-(4-methoxy-3-methylphenyl)-4-oxobutanoate, identified by its CAS number 2954-68-9, is a compound of significant interest in the realm of chemical and pharmaceutical research. This ester derivative, characterized by its unique structural motifs, has garnered attention for its potential applications in various biochemical pathways and drug development initiatives. The compound's molecular framework, featuring a combination of aromatic and aliphatic moieties, positions it as a versatile intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.
The structural integrity of Ethyl 4-(4-methoxy-3-methylphenyl)-4-oxobutanoate is defined by its phenolic ether group and the presence of a methyl-substituted benzene ring. These features contribute to its distinct physicochemical properties, including solubility, stability, and reactivity. Such characteristics are pivotal in determining its suitability for various applications, particularly in the synthesis of more complex molecules and in the development of novel therapeutic agents.
In recent years, the pharmaceutical industry has witnessed an increasing demand for innovative compounds that can modulate biological processes effectively. Ethyl 4-(4-methoxy-3-methylphenyl)-4-oxobutanoate stands out as a promising candidate due to its structural complexity and the potential to interact with multiple biological targets. Current research endeavors are focused on elucidating its pharmacological profile, with particular emphasis on its interactions with enzymes and receptors relevant to metabolic disorders and inflammatory conditions.
The compound's aromatic ring system, augmented by the methoxy substituent, suggests potential interactions with cytochrome P450 enzymes, which are pivotal in drug metabolism. Furthermore, the ester functionality provides a site for further chemical modification, enabling the synthesis of analogs with tailored pharmacokinetic properties. This flexibility makes Ethyl 4-(4-methoxy-3-methylphenyl)-4-oxobutanoate an invaluable asset in drug discovery programs aimed at developing next-generation therapeutics.
In academic circles, Ethyl 4-(4-methoxy-3-methylphenyl)-4-oxobutanoate has been employed as a key intermediate in the synthesis of more complex molecules. Its incorporation into larger scaffolds has led to the development of novel compounds with enhanced biological activity. For instance, researchers have utilized this compound to synthesize derivatives with potential anti-inflammatory and analgesic properties. The success of these endeavors underscores the importance of Ethyl 4-(4-methoxy-3-methylphenyl)-4-oxobutanoate as a building block in medicinal chemistry.
The synthetic methodologies employed in the preparation of Ethyl 4-(4-methoxy-3-methylphenyl)-4-oxobutanoate have also been refined to improve yield and purity. Advanced techniques such as catalytic hydrogenation and enzymatic resolution have been employed to enhance the efficiency of its synthesis. These advancements not only facilitate large-scale production but also ensure that the compound meets stringent quality standards required for pharmaceutical applications.
Ongoing studies are exploring the potential of Ethyl 4-(4-methoxy-3-methylphenyl)-4-oxobutanoate in addressing neurological disorders. Preliminary data suggest that derivatives of this compound may exhibit neuroprotective effects by modulating key signaling pathways involved in neurodegeneration. This opens up new avenues for therapeutic intervention in conditions such as Alzheimer's disease and Parkinson's disease, where effective treatments are urgently needed.
The compound's role in material science is also gaining traction. Its unique structural features make it a candidate for developing advanced polymers and coatings with enhanced durability and functionality. Researchers are investigating its incorporation into polymer matrices to improve mechanical properties and thermal stability. Such innovations could have far-reaching implications in industries ranging from automotive to aerospace.
In conclusion, Ethyl 4-(4-methoxy-3-methylphenyl)-4-oxobutanoate strong>(CAS No. 2954-68) represents a multifaceted compound with significant potential across multiple domains of chemical research. Its structural attributes, coupled with its versatility as an intermediate, position it as a cornerstone in pharmaceutical development and material science innovation. As research continues to uncover new applications for this compound, its importance is set to grow further, driving advancements that could benefit society on both a clinical and industrial scale.
2954-68-9 (Ethyl 4-(4-methoxy-3-methylphenyl)-4-oxobutanoate) Related Products
- 2881-83-6(Ethyl 3-(4-methoxyphenyl)-3-oxopropionate)
- 41607-95-8(Ethyl 3-(2-Methoxyphenyl)-3-oxopropanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)